Cas no 39689-63-9 (2-(1H-Indol-7-yl)acetic acid)

2-(1H-Indol-7-yl)acetic acid is a versatile indole derivative with a carboxylic acid functional group at the 7-position of the indole ring. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and bioactive molecules. Its indole core structure is integral to many biologically active compounds, making it useful for drug discovery and development. The acetic acid side chain enhances reactivity, enabling further functionalization through esterification, amidation, or other coupling reactions. The product exhibits high purity and stability, ensuring reliable performance in synthetic applications. Its structural features make it a useful building block for researchers exploring indole-based chemistry.

2-(1H-Indol-7-yl)acetic acid structure

Product Name:2-(1H-Indol-7-yl)acetic acid

CAS No:39689-63-9

MF:C₁₀H₉NO₂

MW:175.183962583542

MDL:MFCD09924946

CID:924822

PubChem ID:18356439

Update Time:2025-05-27

2-(1H-Indol-7-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(1H-Indol-7-yl)acetic acid
- 1H-Indole-7-acetic acid
- 1H-Indole-7-aceticacid(9CI)
- EN300-781978
- 39689-63-9
- PS-18144
- DTXSID20593065
- indol-7-ylacetic acid
- CS-0309807
- 2-(1h-Indol-7-yl)aceticacid
- F18173
- SCHEMBL7476355
- SY322853
- (1H-Indol-7-yl)acetic acid
- AKOS006314384
- 1H-INDOL-7-YLACETIC ACID
- A873591
- DS-021793
- MFCD09924946
- MDL： MFCD09924946
- Inchi： 1S/C10H9NO2/c12-9(13)6-8-3-1-2-7-4-5-11-10(7)8/h1-5,11H,6H2,(H,12,13)
- InChI Key： KNSAWRXCIVESQC-UHFFFAOYSA-N
- SMILES： OC(CC1C=CC=C2C=CNC=12)=O

Computed Properties

Exact Mass: 175.06337
Monoisotopic Mass: 175.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 53.1Å²

Experimental Properties

PSA: 53.09

2-(1H-Indol-7-yl)acetic acid Pricemore >>

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